Cas no 116449-45-7 (Gold(1+),bis[1,3-propanediylbis[diphenylphosphine]-P,P']-, (T-4)- (9CI))
116449-45-7 structure
Product Name:Gold(1+),bis[1,3-propanediylbis[diphenylphosphine]-P,P']-, (T-4)- (9CI)
CAS No:116449-45-7
MF:C54H52AuP4
MW:1021.8522901535
CID:185078
PubChem ID:3081652
Update Time:2025-04-19
Gold(1+),bis[1,3-propanediylbis[diphenylphosphine]-P,P']-, (T-4)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Gold(1+),bis[1,3-propanediylbis[diphenylphosphine]-P,P']-, (T-4)- (9CI)
- 3-diphenylphosphanylpropyl(diphenyl)phosphane,gold(1+)
- bis(1,2-bis(diphenylphosphino)propane)gold (I)
- AU(Ddpp)2
- Gold(1+), bis(1,3-propanediylbis(diphenylphosphine)-P,P')-, (T-4)-
- 3-diphenylphosphanylpropyl(diphenyl)phosphane;gold(1+)
- 116449-45-7
- DTXSID70151391
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- Inchi: 1S/2C27H26P2.Au/c2*1-5-14-24(15-6-1)28(25-16-7-2-8-17-25)22-13-23-29(26-18-9-3-10-19-26)27-20-11-4-12-21-27;/h2*1-12,14-21H,13,22-23H2;/q;;+1
- InChI Key: XLHCZYMYLNOMCD-UHFFFAOYSA-N
- SMILES: [Au+].P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCP(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCP(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 1021.26936
- Monoisotopic Mass: 1021.268520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 59
- Rotatable Bond Count: 16
- Complexity: 350
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Gold(1+),bis[1,3-propanediylbis[diphenylphosphine]-P,P']-, (T-4)- (9CI) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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